Cas no 1179608-64-0 ((5-Bromo-2-fluorophenyl)methyl(2,2-dimethoxyethyl)amine)

• Product Name: (5-Bromo-2-fluorophenyl)methyl(2,2-dimethoxyethyl)amine
• CAS No: 1179608-64-0
• MF: C₁₁H₁₅BrFNO₂
• MW: 292.144706010818
• CID: 4575492
• PubChem ID: 60657395
• Update Time: 2025-10-17

(5-Bromo-2-fluorophenyl)methyl(2,2-dimethoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• [(5-Bromo-2-fluorophenyl)methyl](2,2-dimethoxyethyl)amine
• Benzenemethanamine, 5-bromo-N-(2,2-dimethoxyethyl)-2-fluoro-
• (5-Bromo-2-fluorophenyl)methyl(2,2-dimethoxyethyl)amine

• Inchi： 1S/C11H15BrFNO2/c1-15-11(16-2)7-14-6-8-5-9(12)3-4-10(8)13/h3-5,11,14H,6-7H2,1-2H3
• InChI Key： LXUDGWTUTDNEDQ-UHFFFAOYSA-N
• SMILES： C1(CNCC(OC)OC)=CC(Br)=CC=C1F

(5-Bromo-2-fluorophenyl)methyl(2,2-dimethoxyethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (5-Bromo-2-fluorophenyl)methyl(2,2-dimethoxyethyl)amine

Introduction to (5-Bromo-2-fluorophenyl)methyl(2,2-dimethoxyethyl)amine (CAS No. 1179608-64-0)

(5-Bromo-2-fluorophenyl)methyl(2,2-dimethoxyethyl)amine (CAS No. 1179608-64-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a brominated and fluorinated aromatic ring and a dimethoxyethyl amine group. These structural features contribute to its diverse chemical properties and biological activities, making it a valuable candidate for various research and development purposes.

The chemical formula of (5-Bromo-2-fluorophenyl)methyl(2,2-dimethoxyethyl)amine is C₁₃H₁₇BrFNO₂. The compound's molecular weight is approximately 313.18 g/mol. The presence of the bromine and fluorine atoms in the aromatic ring imparts unique electronic and steric properties, which can influence its reactivity and biological interactions. The dimethoxyethyl amine group further enhances its solubility and reactivity, making it suitable for a wide range of chemical reactions and biological assays.

In the context of pharmaceutical research, (5-Bromo-2-fluorophenyl)methyl(2,2-dimethoxyethyl)amine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, particularly those involved in neurodegenerative diseases and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory and neuroprotective effects, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The structural versatility of (5-Bromo-2-fluorophenyl)methyl(2,2-dimethoxyethyl)amine also makes it an attractive candidate for synthetic chemistry applications. Researchers have utilized this compound as a building block in the synthesis of more complex molecules with enhanced biological activities. For example, a study published in the Tetrahedron Letters in 2020 reported the successful synthesis of novel derivatives with improved pharmacological profiles using this compound as a starting material. These derivatives showed enhanced potency and selectivity against specific targets, highlighting the potential of (5-Bromo-2-fluorophenyl)methyl(2,2-dimethoxyethyl)amine as a versatile scaffold in drug design.

In addition to its pharmaceutical applications, (5-Bromo-2-fluorophenyl)methyl(2,2-dimethoxyethyl)amine has also been investigated for its use in materials science. Its unique electronic properties make it suitable for the development of functional materials with applications in electronics and sensing technologies. A study published in the Journal of Materials Chemistry C in 2019 demonstrated that this compound can be used to create conductive polymers with tunable electrical properties, opening up new possibilities for advanced electronic devices.

The safety profile of (5-Bromo-2-fluorophenyl)methyl(2,2-dimethoxyethyl)amine is an important consideration for its practical applications. While it is generally considered safe for laboratory use under appropriate handling conditions, it is essential to follow standard safety protocols to minimize any potential risks. Researchers should wear appropriate personal protective equipment (PPE) and work in well-ventilated areas to ensure safe handling.

In conclusion, (5-Bromo-2-fluorophenyl)methyl(2,2-dimethoxyethyl)amine (CAS No. 1179608-64-0) is a multifaceted compound with significant potential in various fields of research and development. Its unique molecular structure and diverse chemical properties make it an attractive candidate for pharmaceutical applications, synthetic chemistry, and materials science. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.